Cas no 1806467-15-1 (Methyl 4-formyl-1H-benzimidazole-6-carboxylate)

• Product Name: Methyl 4-formyl-1H-benzimidazole-6-carboxylate
• CAS No: 1806467-15-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4825185
• Update Time: 2025-06-11

Methyl 4-formyl-1H-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-formyl-1H-benzimidazole-6-carboxylate

• Inchi： 1S/C10H8N2O3/c1-15-10(14)6-2-7(4-13)9-8(3-6)11-5-12-9/h2-5H,1H3,(H,11,12)
• InChI Key： GLQZHTSCPFCPBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=O)C2=C(C=1)NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 72

Additional information on Methyl 4-formyl-1H-benzimidazole-6-carboxylate

Recent Advances in the Application of Methyl 4-formyl-1H-benzimidazole-6-carboxylate (CAS: 1806467-15-1) in Chemical Biology and Pharmaceutical Research

Methyl 4-formyl-1H-benzimidazole-6-carboxylate (CAS: 1806467-15-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its versatility as a building block for the construction of heterocyclic scaffolds with significant pharmacological potential. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its role in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 4-formyl-1H-benzimidazole-6-carboxylate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the formyl group at the 4-position to introduce diverse pharmacophores, resulting in compounds with improved selectivity and potency against BTK. The carboxylate moiety at the 6-position was found to be crucial for maintaining the optimal binding conformation, as confirmed by X-ray crystallography studies of inhibitor-BTK complexes.

In the field of anticancer drug development, a recent patent application (WO2023051234) describes the use of 1806467-15-1 as a precursor for the synthesis of dual PI3K/mTOR inhibitors. The benzimidazole core serves as an excellent hinge-binding motif, while the formyl group allows for the introduction of various solubilizing groups to improve pharmacokinetic properties. Preliminary in vivo studies showed promising tumor growth inhibition in xenograft models, with several derivatives currently undergoing preclinical evaluation.

Structural modifications of Methyl 4-formyl-1H-benzimidazole-6-carboxylate have also been explored for the development of antimicrobial agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported a series of benzimidazole-triazole hybrids showing potent activity against drug-resistant bacterial strains. The researchers employed click chemistry to conjugate various triazole moieties to the formyl group, demonstrating how this versatile functional group can facilitate rapid structure-activity relationship studies.

From a chemical biology perspective, the compound has been utilized as a fluorescent probe for studying protein-ligand interactions. The benzimidazole core exhibits intrinsic fluorescence, while the formyl group can be selectively modified with various reporter tags. This dual functionality makes 1806467-15-1 particularly valuable for developing chemical tools to investigate biological systems at the molecular level.

Recent synthetic methodology developments have significantly improved access to Methyl 4-formyl-1H-benzimidazole-6-carboxylate and its derivatives. A novel one-pot synthesis protocol published in Organic Process Research & Development (2024) offers a more efficient route with higher yields and reduced environmental impact compared to traditional methods. This advancement is expected to facilitate broader exploration of the compound's pharmaceutical potential.

In conclusion, Methyl 4-formyl-1H-benzimidazole-6-carboxylate (1806467-15-1) continues to be a valuable scaffold in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. The compound's structural features enable diverse modifications that can be tailored to specific biological targets, making it a versatile tool for drug discovery. Future research directions may focus on exploring its potential in targeted protein degradation and covalent inhibitor development.